4-(3,5-Difluoro-4-methoxyphenyl)thiazol-2-amine

• Molecular Formula: C10H8F2N2OS
• Molecular Weight: 242.25 g/mol
• IUPAC Name: 4-(3,5-difluoro-4-methoxyphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H8F2N2OS/c1-15-9-6(11)2-5(3-7(9)12)8-4-16-10(13)14-8/h2-4H,1H3,(H2,13,14)
• InChI Key: WQWKOXCCOAAIMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1F)C2=CSC(=N2)N)F

Description

4-(3,5-Difluoro-4-methoxyphenyl)thiazol-2-amine is a useful research compound. Its molecular formula is C10H8F2N2OS and its molecular weight is 242.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction mixture containing 2-bromo-1-(3,5-difluoro-4-methoxyphenyl)ethanone (2.0 g, 7.5 mmol, 1.0 equiv) and thiourea (0.57 g, 7.5 mmol, 1.0 equiv) in EtOH (20.0 mL) was heated at reflux for 3.0 h. The residue was basified with saturated aqueous NaHCO3 (20 mL) and extracted with EtOAc (3×30 mL). The organic layer was separated, dried over MgSO4(s), and concentrated under reduced pressure. The resultant solids were washed with hexanes to give 4-(3,5-difluoro-4-methoxyphenyl)thiazol-2-amine (1.54 g, 6.4 mmol) as white solids in 84% yield: 1H NMR (DMSO-d6, 500 MHz) δ 7.49-7.54 (m, 2 H), 7.12-7.14 (m, 3 H), 3.92 (s, 3 H); ESI-MS: m/z 243.0 (M+H)+.